Cas no 76497-39-7 ((S)-(-)-3-Acetylthio-2-methylpropionic Acid)

(S)-(-)-3-Acetylthio-2-methylpropionic Acid structure
76497-39-7 structure
Product Name:(S)-(-)-3-Acetylthio-2-methylpropionic Acid
CAS No:76497-39-7
MF:C6H10O3S
MW:162.206800937653
MDL:MFCD00038563
CID:59797
PubChem ID:24870806
Update Time:2025-04-19

(S)-(-)-3-Acetylthio-2-methylpropionic Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-3-(Acetylthio)-2-methylpropionic Acid
    • (-)-3-(Acetylthio)-2-methylpropanoic acid
    • D-(-)-3-Acetylthio-2-methylpropionic acid
    • D-3-(Acetylthio)-2-methylpropanoic acid
    • D-(-)-S-Acetyl-beta-mercaptoisobutyric acid
    • (S)-(–)-3-Acetylthio-2-methylpropanoic acid
    • (S)-(–)-3-(Acetylthio)-2-methylpropionic acid
    • (S)-(-)-3-Acetylthio-2-methylpropionic Acid
    • D-(-)-3-Acetylsulfanyl-2-methylpropionic acid
    • (2S)-3-(Acetylthio)-2-methylpropanoic Acid
    • MDL： MFCD00038563
    • Inchi： 1S/C6H10O3S/c1-4(6(8)9)3-10-5(2)7/h4H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
    • InChI Key： VFVHNRJEYQGRGE-SCSAIBSYSA-N
    • SMILES： S(C(C)=O)C[C@H](C(=O)O)C

Computed Properties

  • Exact Mass: 162.03500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Color/Form: Colorless or light yellow transparent liquid.
  • Density: 1.178
  • Melting Point: 5 ºC
  • Boiling Point: 120-132 ºC (1 mmHg)
  • Flash Point: 162 ºC
  • Refractive Index: 1.488-1.49
  • Water Partition Coefficient: Insoluble
  • PSA: 79.67000
  • LogP: 0.98680
  • Specific Rotation: -46 º (c=1, 96% EtOH)
  • Solubility: Insoluble in water

(S)-(-)-3-Acetylthio-2-methylpropionic Acid Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： R24/25;R36
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Safety Term：S26-S36/37/39-S45
  • Risk Phrases：R24/25; R36

(S)-(-)-3-Acetylthio-2-methylpropionic Acid Customs Data

  • HS CODE：29309070
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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(S)-(-)-3-Acetylthio-2-methylpropionic Acid Production Method

(S)-(-)-3-Acetylthio-2-methylpropionic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:76497-39-7)(S)-(-)-3-Acetylthio-2-methylpropionic Acid
Order Number:A9694
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:24
Price ($):927.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:76497-39-7)(S)-(-)-3-硫代乙酰-2-甲基丙酸
Order Number:LE2468693
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
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Amadis Chemical Company Limited
(CAS:76497-39-7)(S)-(-)-3-Acetylthio-2-methylpropionic Acid
A9694
Purity:99%
Quantity:5g
Price ($):927.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:76497-39-7)(S)-(-)-3-硫代乙酰-2-甲基丙酸
LE2468693
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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